Cas no 1270559-82-4 (2-(4-Fluoro-3-methoxyphenyl)pyrrolidine)

• Product Name: 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine
• CAS No: 1270559-82-4
• MF: C₁₁H₁₄FNO
• MW: 195.23
• MDL: MFCD18703391
• CID: 5051135
• PubChem ID: 55268988
• Update Time: 2025-06-11

2-(4-Fluoro-3-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine

• MDL： MFCD18703391

Additional information on 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine

Introduction to 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine (CAS No. 1270559-82-4)

2-(4-Fluoro-3-methoxyphenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1270559-82-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidine class, a structural motif widely recognized for its presence in numerous bioactive molecules. The presence of both fluoro and methoxy substituents on the aromatic ring introduces a level of electronic and steric modulation that can influence its interactions with biological targets, making it a promising candidate for further investigation.

The fluoro group, specifically the 4-fluoro substituent, is strategically positioned to enhance the compound's lipophilicity while maintaining a degree of metabolic stability. This feature is particularly valuable in drug design, as it can improve pharmacokinetic profiles such as oral bioavailability and blood-brain barrier penetration. Additionally, the methoxy group at the 3-position provides further electronic modulation, potentially influencing both the compound's solubility and its ability to engage with specific binding sites. The combination of these two substituents makes 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine a structurally intriguing molecule with potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyrrolidine derivatives as pharmacophores due to their diverse biological activities. These compounds have been explored for their potential roles in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The structural flexibility of pyrrolidine allows for modifications that can fine-tune its biological properties, making it an attractive scaffold for drug discovery. Specifically, 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine has been studied for its potential interactions with enzymes and receptors involved in these pathways.

One of the most compelling aspects of 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine is its potential as a lead compound for further medicinal chemistry optimization. Researchers have leveraged its core structure to develop analogs with enhanced potency and selectivity. For instance, modifications to the pyrrolidine ring or the aromatic substituents have led to compounds with improved pharmacological profiles. These efforts are supported by computational modeling and experimental validation, which help elucidate the structure-activity relationships (SARs) governing the biological behavior of such molecules.

The fluoro and methoxy groups play critical roles in determining the compound's interaction with biological targets. The fluoro group can participate in hydrogen bonding and van der Waals interactions, while the methoxy group can influence electronic distribution through resonance effects. These interactions are crucial for achieving high affinity and selectivity in drug design. Moreover, the presence of these substituents can also affect metabolic stability, which is a key consideration in drug development. By carefully balancing these factors, chemists can design molecules that exhibit desirable pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine in addressing neurological disorders. Pyrrolidine derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this scaffold can interact with neurotransmitter receptors and enzymes, potentially leading to therapeutic effects.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrrolidines in drug discovery. Their structural versatility allows for a wide range of modifications that can optimize biological activity. 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine exemplifies this trend, as it combines elements known to enhance drug-like properties with a core structure that has demonstrated biological relevance. As research continues, it is likely that more derivatives will be explored, further expanding the therapeutic potential of this class of compounds.

From a synthetic chemistry perspective, 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine represents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including functional group transformations and ring closures, which require precise control to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently, enabling researchers to explore larger chemical spaces for drug discovery.

The growing body of literature on pyrrolidine derivatives underscores their importance as pharmacological tools. Researchers are continually uncovering new ways to utilize these compounds, either as leads or as components in combinatorial libraries. The case of 2-(4-Fluoro-3-methoxyphenyl)pyrrolidine demonstrates how structural features can be leveraged to develop molecules with specific biological activities. As our understanding of these mechanisms improves, so too will our ability to design drugs that are more effective and better tolerated by patients.

In conclusion,2-(4-Fluoro-3-methoxyphenyl)pyrrolidine (CAS No. 1270559-82-4) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an excellent candidate for further exploration as a lead molecule or building block for novel therapeutics. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute meaningfully to future drug development efforts across multiple therapeutic areas.